2-Methoxyisonicotinohydrazide
Cat. No. B099707
Key on ui cas rn:
19353-97-0
M. Wt: 167.17 g/mol
InChI Key: QYNSUWDAHGNROT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:16][CH2:17][OH:18].[CH3:1][O:2][C:3]([c:4]1[cH:5][c:6]([O:10][CH3:11])[n:7][cH:8][cH:9]1)=[O:12].[NH2:14][NH2:15].[OH2:13]>>[O:2]=[C:3]([c:4]1[cH:5][c:6]([O:10][CH3:11])[n:7][cH:8][cH:9]1)[NH:14][NH2:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1ccnc(OC)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
NN
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1cc(C(=O)NN)ccn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
